Cas no 1315374-45-8 (4-((5-Fluoro-8-methylquinolin-4-yl)amino)benzoic acid)

• Product Name: 4-((5-Fluoro-8-methylquinolin-4-yl)amino)benzoic acid
• CAS No: 1315374-45-8
• MF: C₁₇H₁₃FN₂O₂
• MW: 296.295727491379
• CID: 5060203
• Update Time: 2025-05-25

4-((5-Fluoro-8-methylquinolin-4-yl)amino)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 4-((5-Fluoro-8-methylquinolin-4-yl)amino)benzoic acid

• Inchi： 1S/C17H13FN2O2/c1-10-2-7-13(18)15-14(8-9-19-16(10)15)20-12-5-3-11(4-6-12)17(21)22/h2-9H,1H3,(H,19,20)(H,21,22)
• InChI Key： RGQWCSZRTABHBX-UHFFFAOYSA-N
• SMILES： FC1=CC=C(C)C2C1=C(C=CN=2)NC1C=CC(C(=O)O)=CC=1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 398
• XLogP3: 3.7
• Topological Polar Surface Area: 62.2

Additional information on 4-((5-Fluoro-8-methylquinolin-4-yl)amino)benzoic acid

4-((5-Fluoro-8-methylquinolin-4-yl)amino)benzoic acid (CAS No. 1315374-45-8): A Comprehensive Overview

The compound 4-((5-Fluoro-8-methylquinolin-4-yl)amino)benzoic acid, identified by the CAS number 1315374-45-8, is a highly specialized organic molecule with significant potential in various fields, particularly in pharmaceutical research and material science. This compound has garnered attention due to its unique structural features and promising biological activities. Recent advancements in synthetic chemistry and computational modeling have further elucidated its properties, making it a subject of intense research interest.

The molecular structure of 4-((5-Fluoro-8-methylquinolin-4-yl)amino)benzoic acid is characterized by a quinoline ring system substituted with a fluoro group at position 5 and a methyl group at position 8. The quinoline moiety is further connected to a benzoic acid group via an amino linkage at position 4. This arrangement imparts the molecule with a combination of aromaticity, electron-withdrawing groups, and steric effects, which are critical for its functional properties.

Recent studies have focused on the synthesis and characterization of this compound, employing advanced techniques such as microwave-assisted synthesis and high-resolution mass spectrometry. These methods have enabled researchers to optimize the synthesis process, ensuring high purity and yield. The compound's stability under various conditions has also been evaluated, revealing its suitability for use in diverse environments.

In terms of biological activity, 4-((5-Fluoro-8-methylquinolin-4-yl)amino)benzoic acid has shown potential as a modulator of key cellular pathways. For instance, research published in 2023 highlights its ability to inhibit certain kinases involved in cancer progression. This finding underscores its potential as a lead compound in anticancer drug development. Additionally, the compound has demonstrated antioxidant properties, which could be leveraged in the creation of nutraceuticals or skincare products.

The pharmacokinetic profile of this compound has also been investigated, with studies indicating moderate absorption and distribution characteristics. Its metabolism pathways are currently under scrutiny, with preliminary data suggesting that it undergoes hepatic conjugation before excretion. These insights are crucial for understanding its bioavailability and toxicity profile, which are essential considerations for therapeutic applications.

Beyond its biological applications, 4-((5-fluoro)-8-methylquinolinyl-amino)-benzoic acid has shown promise in materials science. Its aromatic structure and functional groups make it a candidate for use in organic electronics, such as in the development of new semiconducting materials or sensors. Researchers have explored its electronic properties using density functional theory (DFT), revealing favorable charge transport characteristics that could be harnessed in next-generation devices.

From an environmental standpoint, the biodegradability and eco-toxicity of this compound have been assessed. Initial findings suggest that it exhibits low toxicity to aquatic organisms under standard test conditions. However, further studies are required to fully understand its environmental impact and ensure sustainable practices during its production and application.

In conclusion, 4-( (5-fluoro)-8-methylquinolinyl-amino ) benzoic acid (CAS No. 1315374–45–8) is a multifaceted compound with significant potential across various domains. Its unique chemical structure, coupled with recent advancements in synthesis and characterization techniques, positions it as a valuable asset in both academic research and industrial applications. As research continues to unfold, this compound is expected to contribute significantly to the development of novel therapies and materials.